Cas no 25254-99-3 (3-[[4-[[4-[[1-hydroxy-7-[(2-hydroxy-6-sulfo-1-naphthyl)azo]-3-sulfo-2-naphthyl]azo]-6-sulfo-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulfonic acid)

• Product name: 3-[[4-[[4-[[1-hydroxy-7-[(2-hydroxy-6-sulfo-1-naphthyl)azo]-3-sulfo-2-naphthyl]azo]-6-sulfo-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulfonic acid
• CAS No: 25254-99-3
• MF: C₅₀H₃₂N₈O₁₇S₅
• MW: 1177.15748
• CID: 1424660
• PubChem ID: 4606027

3-[[4-[[4-[[1-hydroxy-7-[(2-hydroxy-6-sulfo-1-naphthyl)azo]-3-sulfo-2-naphthyl]azo]-6-sulfo-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-[[4-[[4-[[1-hydroxy-7-[(2-hydroxy-6-sulfo-1-naphthyl)azo]-3-sulfo-2-naphthyl]azo]-6-sulfo-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulfonic acid
• 1,5-napht<wbr>
• LogP
• 1,5-Naphthalenedisulfonic acid, 3-((4-((4-((1-hydroxy-7-((2-hydroxy-6-sulfo-1-naphthalenyl)azo)-3-sulfo-1-naphthalenyl)azo)-6-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-
• DTXSID601098410
• 3-[2-[4-[2-[4-[2-[1-Hydroxy-7-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-3-sulfo-2-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-1,5-naphthalenedisulfonic acid
• 1,5-Naphthalenedisulfonic acid, 3-(2-(4-(2-(4-(2-(1-hydroxy-7-(2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl)-3-sulfo-2-naphthalenyl)diazenyl)-6-sulfo-1-naphthalenyl)diazenyl)-1-naphthalenyl)diazenyl)-
• Q27295933
• Direct Black 75 free acid
• UNII-ZXN3088THC
• ZXN3088THC
• C.i. direct Black 75 (free acid)
• 25254-99-3

• Inchi： InChI=1S/C50H32N8O17S5/c59-44-19-9-26-20-30(76(61,62)63)11-13-32(26)48(44)57-51-28-10-8-27-21-47(80(73,74)75)49(50(60)37(27)22-28)58-56-43-18-17-42(35-14-12-31(25-38(35)43)77(64,65)66)55-54-41-16-15-40(33-4-1-2-5-34(33)41)53-52-29-23-39-36(46(24-29)79(70,71)72)6-3-7-45(39)78(67,68)69/h1-25,59-60H,(H,61,62,63)(H,64,65,66)(H,67,68,69)(H,70,71,72)(H,73,74,75)
• InChI Key： BCRZHZXFPILYQP-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC=C2N=NC3=CC4=C(C=CC=C4S(=O)(=O)O)C(=C3)S(=O)(=O)O)N=NC5=C6C=CC(=CC6=C(C=C5)N=NC7=C(C=C8C=CC(=CC8=C7O)N=NC9=C(C=CC1=C9C=CC(=C1)S(=O)(=O)O)O)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 1176.04916
• Monoisotopic Mass: 1176.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 80
• Rotatable Bond Count: 13
• Complexity: 3160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 446A^2

Experimental Properties

• Density: 1.76
• Refractive Index: 1.804
• PSA: 411.19